Cas no 2680758-54-5 (2-cyclopentyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 2-cyclopentyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680758-54-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5650462
• PubChem ID: 165918781
• Update Time: 2025-11-07

2-cyclopentyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28277245
• 2680758-54-5
• 2-cyclopentyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C12H19NO4/c1-3-8-17-11(16)13-12(2,10(14)15)9-6-4-5-7-9/h3,9H,1,4-8H2,2H3,(H,13,16)(H,14,15)
• InChI Key： HDRTXQRHWIFYTK-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CCCC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-cyclopentyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Comprehensive Overview of 2-Cyclopentyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680758-54-5)

2-Cyclopentyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680758-54-5) is a specialized organic compound with a unique molecular structure that combines a cyclopentyl group with a prop-2-en-1-yloxy carbonylamino moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both carbamate and carboxylic acid functional groups makes it a versatile intermediate for synthesizing derivatives with tailored properties.

In recent years, the demand for custom synthesis intermediates like 2-cyclopentyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its application for designing enzyme inhibitors and peptide mimetics, which are critical in treating metabolic disorders and inflammatory diseases. The compound’s allyloxycarbonyl (Alloc) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely used in bioconjugation and proteomics.

From an industrial perspective, CAS No. 2680758-54-5 aligns with the growing focus on green chemistry and sustainable synthesis. Its modular structure allows for efficient derivatization with minimal waste, addressing the pharmaceutical industry’s push toward atom economy. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its purity and stability, ensuring compliance with regulatory standards like ICH Q7.

The compound’s nomenclature, 2-cyclopentyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, reflects its IUPAC naming conventions, which are essential for accurate database indexing in platforms like SciFinder and Reaxys. Users frequently search for related terms such as "cyclopentyl carboxylic acid derivatives" or "Alloc-protected amino acids," highlighting its relevance in academic and industrial workflows. Additionally, its CAS registry number (2680758-54-5) serves as a unique identifier for procurement and safety documentation.

Emerging trends in precision medicine and biologics have further amplified interest in this compound. Its potential role in prodrug design—where the allyloxycarbonyl group acts as a cleavable linker—has been explored in targeted drug delivery systems. This aligns with the broader shift toward personalized therapeutics, a hot topic in 2024 pharmaceutical innovations.

In summary, 2-cyclopentyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680758-54-5) represents a cutting-edge intermediate with multifaceted applications. Its structural features and compatibility with modern synthetic methodologies position it as a valuable asset for researchers tackling challenges in drug development, biomaterials, and catalysis. As the scientific community continues to prioritize molecular diversity and efficient synthesis, this compound is poised to play a pivotal role in future breakthroughs.